Cas no 631911-95-0 (Benzoic acid, 2-bromo-3-methyl-5-nitro-)

Benzoic acid, 2-bromo-3-methyl-5-nitro-, is a halogenated and nitrated aromatic compound with a molecular formula of C8H6BrNO4. This derivative of benzoic acid features bromine and nitro substituents at the 2- and 5-positions, respectively, along with a methyl group at the 3-position, imparting distinct reactivity and structural properties. Its functional groups make it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and specialty chemicals. The compound's well-defined substitution pattern ensures precise regioselectivity in further transformations. It is typically supplied as a high-purity solid, suitable for research and industrial applications requiring controlled reactivity and stability.

Benzoic acid, 2-bromo-3-methyl-5-nitro- structure

631911-95-0 structure

Product Name:Benzoic acid, 2-bromo-3-methyl-5-nitro-

CAS No:631911-95-0

MF:C₈H₆BrNO₄

MW:260.041541576386

CID:427061

PubChem ID:21469187

Update Time:2025-06-12

Benzoic acid, 2-bromo-3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-bromo-3-methyl-5-nitro-
- 2-bromo-3-methyl-5-nitroBenzoic acid
- DTXSID90614332
- WQSNSIDIZKPPSS-UHFFFAOYSA-N
- C90930
- 2-Bromo-3-methyl-5-nitro-benzoic acid
- FT-0716554
- A929701
- 631911-95-0
- CS-0135372
- SCHEMBL4054358
- Inchi： 1S/C8H6BrNO4/c1-4-2-5(10(13)14)3-6(7(4)9)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： WQSNSIDIZKPPSS-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)O)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 258.94798
Monoisotopic Mass: 258.94802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 83.1Å²

Experimental Properties

PSA: 80.44

Benzoic acid, 2-bromo-3-methyl-5-nitro- Pricemore >>

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